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Compound of Interest

Compound Name: 2-Ethoxy-1-propanol

Cat. No.: B102468 Get Quote

This technical guide provides a detailed overview of 2-Ethoxy-1-propanol, a widely used

solvent, for researchers, scientists, and professionals in drug development. The document

covers its chemical identity, physicochemical properties, safety data, and analytical

methodologies.

Chemical Identity and Synonyms
2-Ethoxy-1-propanol is a member of the propylene glycol ether family.[1] It is a clear, colorless

liquid with a characteristic ether-like odor.[1] This compound is hygroscopic and miscible with

water, and it is an effective solvent for a variety of substances, including resins, inks, and

adhesives.[1]

A comprehensive list of its synonyms and identifiers is provided in the table below to aid in its

identification across various databases and literature.
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Identifier Type Value

IUPAC Name 2-ethoxypropan-1-ol[2]

CAS Number 19089-47-5[2]

Molecular Formula C5H12O2[2]

Molecular Weight 104.15 g/mol [2]

InChI
InChI=1S/C5H12O2/c1-3-7-5(2)4-6/h5-6H,3-

4H2,1-2H3[2]

InChIKey DEDUBNVYPMOFDR-UHFFFAOYSA-N[2]

SMILES CCOC(C)CO[2]

EC Number 242-806-7[2]

UNII 11JHT6036A[2]

Synonyms

2-Ethoxypropanol, 1-Propanol, 2-ethoxy-,

Propylene glycol monoethyl ether, alpha, 2-

ethoxy-propan-1-ol[2]

Physicochemical and Toxicological Properties
The following tables summarize the key physicochemical and toxicological properties of 2-
Ethoxy-1-propanol, compiled from various safety data sheets and chemical databases.

Physical and Chemical Properties
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Property Value Reference

Boiling Point 132 °C [3]

Flash Point 42 °C [3]

Density 0.904 g/cm³ at 20°C [4]

Water Solubility Miscible [3]

Vapor Pressure No data available

Autoignition Temperature No data available

Refractive Index 1.4122 [4]

Melting Point -90 °C (estimate) [4]

Toxicological Data
Toxicological Endpoint Result Reference

Acute Toxicity
Shall not be classified as

acutely toxic.
[5]

Skin Corrosion/Irritation
Shall not be classified as

corrosive/irritant to skin.
[5]

Serious Eye Damage/Irritation

Shall not be classified as

seriously damaging to the eye

or eye irritant.

[5]

Respiratory or Skin

Sensitisation
Data not available

Germ Cell Mutagenicity
Shall not be classified as a

germ cell mutagen.
[5]

Carcinogenicity
Shall not be classified as

carcinogenic.
[5]

Reproductive Toxicity
Shall not be classified as a

reproductive toxicant.
[5]
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Experimental Protocols and Analytical
Methodologies
The determination of 2-Ethoxy-1-propanol in various matrices is crucial for quality control and

research purposes. The most common analytical techniques employed are Gas

Chromatography-Flame Ionization Detection (GC-FID) and High-Performance Liquid

Chromatography (HPLC).

Gas Chromatography-Flame Ionization Detection (GC-
FID)
GC-FID is a robust and widely used technique for the separation and quantification of volatile

organic compounds like 2-Ethoxy-1-propanol. The principle involves volatilizing the sample

and separating its components in a capillary column. The separated components are then

detected by a flame ionization detector, which generates a signal proportional to the amount of

analyte.

A general workflow for the analysis of 2-Ethoxy-1-propanol using GC-FID is depicted in the

following diagram.

Sample Preparation GC-FID Analysis Data Processing

Sample Collection Dilution with appropriate solvent Addition of Internal Standard Injection into GCPrepared Sample Separation on Capillary Column Detection by FID Peak IntegrationChromatogram Calibration Curve Generation Quantification of 2-Ethoxy-1-propanol

Click to download full resolution via product page

Caption: General workflow for GC-FID analysis.

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC)
RP-HPLC is another powerful technique for the analysis of 2-Ethoxy-1-propanol, particularly

for non-volatile samples or when derivatization is required for detection. In RP-HPLC, the
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stationary phase is nonpolar, and the mobile phase is a polar solvent mixture.

The following diagram illustrates a typical workflow for RP-HPLC analysis.

Sample Preparation RP-HPLC Analysis Data Processing

Sample Collection Filtration to remove particulates Optional Derivatization for UV detection Injection into HPLCPrepared Sample Separation on C18 Column Detection (e.g., UV, RI) Peak IntegrationChromatogram Calibration Curve Generation Quantification of 2-Ethoxy-1-propanol

Click to download full resolution via product page

Caption: General workflow for RP-HPLC analysis.

Safety and Handling
2-Ethoxy-1-propanol is a flammable liquid and vapor.[6][7] It is essential to handle this

chemical in a well-ventilated area and away from sources of ignition.[6][7] The use of personal

protective equipment, such as safety glasses and gloves, is recommended. For detailed safety

information, refer to the safety data sheet (SDS) provided by the supplier.[5][6][7]

Conclusion
This technical guide has provided a comprehensive overview of 2-Ethoxy-1-propanol,
covering its chemical identity, physicochemical properties, analytical methodologies, and safety

considerations. The information presented is intended to be a valuable resource for scientists

and researchers working with this solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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